Cas no 119450-18-9 (Butanedioic acid, decyl phenylmethyl ester)

Butanedioic acid, decyl phenylmethyl ester structure
119450-18-9 structure
Product Name:Butanedioic acid, decyl phenylmethyl ester
CAS No:119450-18-9
MF:C21H32O4
MW:348.476387023926
CID:1211906
PubChem ID:528260
Update Time:2025-04-20

Butanedioic acid, decyl phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, decyl phenylmethyl ester
    • 4-O-benzyl 1-O-decyl butanedioate
    • SCHEMBL15203975
    • NMPJZUHKNJYKSJ-UHFFFAOYSA-N
    • DTXSID40335984
    • Decyl benzyl succinate
    • 1-Benzyl 4-decyl succinate
    • 119450-18-9
    • 1-Benzyl 4-decyl succinate #
    • Inchi: 1S/C21H32O4/c1-2-3-4-5-6-7-8-12-17-24-20(22)15-16-21(23)25-18-19-13-10-9-11-14-19/h9-11,13-14H,2-8,12,15-18H2,1H3
    • InChI Key: NMPJZUHKNJYKSJ-UHFFFAOYSA-N
    • SMILES: O(C(CCC(=O)OCC1C=CC=CC=1)=O)CCCCCCCCCC

Computed Properties

  • Exact Mass: 348.23016
  • Monoisotopic Mass: 348.23005950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 16
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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